Cas no 61892-58-8 (2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl-)

• Product Name: 2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl-
• CAS No: 61892-58-8
• MF: C₆H₈O₃
• MW: 128.125922203064
• CID: 463644
• PubChem ID: 71391397
• Update Time: 2025-04-19

2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, 3-(hydroxymethyl)-5-methyl-
• 3-(hydroxymethyl)-5-methyl-3H-furan-2-one
• DTXSID30813266
• 61892-58-8
• 3-(Hydroxymethyl)-5-methylfuran-2(3H)-one

• Inchi： 1S/C6H8O3/c1-4-2-5(3-7)6(8)9-4/h2,5,7H,3H2,1H3
• InChI Key： QCDSMEPYAIMBAA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C1=O)CO

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53